Dehydro Androsterone

• CAS No.: 2283-82-1
• Product Name: Dehydro Androsterone
• Molecular Formula: C19H28O2
• Molecular Weight: 288.4 g/mol
• IUPAC Name: (3R,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3,13-16,20H,4-11H2,1-2H3/t13-,14+,15+,16+,18+,19+/m1/s1
• Standard InChIKey: FMGSKLZLMKYGDP-HKQXQEGQSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CC=C4[C@@]3(CC[C@H](C4)O)C
• SMILES: CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(C4)O)C
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CC=C4C3(CCC(C4)O)C
• Melting Point: 148-150°C
• Physical Description: Solid
• Description: Dehydroandrosterone, also known as isoandrostenolone or dhea, belongs to the class of organic compounds known as androgens and derivatives. These are 3-hydroxylated C19 steroid hormones. They are known to favor the development of masculine characteristics. They also show profound effects on scalp and body hair in humans. Thus, dehydroandrosterone is considered to be a steroid lipid molecule. Dehydroandrosterone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Dehydroandrosterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, dehydroandrosterone is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: (3α)-3-Hydroxyandrost-5-en-17-one; 3α-Hydroxyandrost-5-en-17-one; 3α-Hydroxy-5-androsten-17-one; Androst-5-en-3α-ol-17-one; Isoandrostenolone; Δ5-Androstene-3α-ol-17-one
• PubChem Compound: 134506
• Last Modified: Nov 11 2021